CTCE-9908 TFA

• Molecular Formula: C88H148F3N27O25
• Molecular Weight: 2041.3 g/mol
• InChI: InChI=1S/C86H147N27O23.C2HF3O2/c1-45(2)35-58(104-81(133)64(43-116)110-83(135)68(47(5)6)112-66(120)39-99-71(123)53(89)17-9-12-30-87)75(127)108-62(41-114)79(131)106-60(37-49-22-26-51(118)27-23-49)77(129)102-56(20-15-33-97-85(92)93)73(125)96-32-14-11-19-55(70(91)122)101-74(126)57(21-16-34-98-86(94)95)103-78(130)61(38-50-24-28-52(119)29-25-50)107-80(132)63(42-115)109-76(128)59(36-46(3)4)105-82(134)65(44-117)111-84(136)69(48(7)8)113-67(121)40-100-72(124)54(90)18-10-13-31-88;3-2(4,5)1(6)7/h22-29,45-48,53-65,68-69,114-119H,9-21,30-44,87-90H2,1-8H3,(H2,91,122)(H,96,125)(H,99,123)(H,100,124)(H,101,126)(H,102,129)(H,103,130)(H,104,133)(H,105,134)(H,106,131)(H,107,132)(H,108,127)(H,109,128)(H,110,135)(H,111,136)(H,112,120)(H,113,121)(H4,92,93,97)(H4,94,95,98);(H,6,7)/t53-,54-,55-,56-,57-,58-,59-,60-,61-,62-,63-,64-,65-,68-,69-;/m0./s1
• InChIKey: AXTBUDOOYOGTSL-HTTYRLADSA-N

CTCE-9908 TFA CXCR4 Antagonist Overview

CTCE-9908 TFA is a synthetic peptide antagonist of the C-X-C chemokine receptor type 4 (CXCR4) that inhibits the binding of its cognate ligand, CXCL12 (SDF-1α) [1]. It belongs to a broader class of CXCR4-targeting agents under investigation for oncology applications, but its mechanism of action is distinct from competitive orthosteric antagonists: rather than blocking ligand binding, CTCE-9908 is reported to inhibit CXCR4 homodimerization and downstream signaling without preventing CXCL12 docking [2]. This pharmacological profile yields a unique combination of functional effects—including induction of mitotic catastrophe, G2-M arrest, and multinucleation—in CXCR4-expressing cancer cell lines [3].

1

Mechanism

Allosteric CXCR4 modulation via homodimerization inhibition without orthosteric blockade

2

Phenotype

Mitotic catastrophe, G2-M arrest, and multinucleation pathway studies

3

Receptor effect

CXCR4 surface expression preservation for homing and niche retention assays

• [1] Kwong, J., et al. An antagonist of the chemokine receptor CXCR4 induces mitotic catastrophe in ovarian cancer cells. Molecular Cancer Therapeutics, 2009, 8(7), 1893–1905. View Source
• [2] Faber, A., et al. The many facets of SDF-1α, CXCR4 agonists and antagonists on hematopoietic progenitor cells. Journal of Biomedicine and Biotechnology, 2007, 2007, 26056. View Source
• [3] MedChemExpress. CTCE-9908 TFA Product Datasheet. Biological Activity. Accessed 2026. View Source

Why CTCE-9908 TFA Substitution Fails

CXCR4 antagonists are a pharmacologically diverse group that includes small-molecule bicyclams (e.g., AMD3100/Plerixafor), synthetic peptides (e.g., BKT140/Motixafortide, CTCE-9908), and endogenous peptide fragments (e.g., EPI-X4) [1]. These agents exhibit profoundly different receptor binding kinetics, allosteric mechanisms, and functional selectivity profiles—even when targeting the same receptor [2]. Critically, CTCE-9908 displays a >28-fold weaker competitive binding affinity (IC₅₀ 12G5: 16,205 nM) compared to AMD3100 (IC₅₀: 578 nM), yet it paradoxically increases CXCR4 surface expression rather than reducing it—an effect opposite to that of both AMD3100 and BKT140 [2][3]. Consequently, substituting one CXCR4 antagonist for another without accounting for these divergent pharmacological signatures can produce confounding experimental results in functional migration assays, in vivo metastasis models, or stem cell mobilization studies.

CTCE-9908

Enhances CXCR4 surface expression

AMD3100 / BKT140

Reduce CXCR4 surface expression

Divergent receptor modulation may confound homing and migration assay endpoints

CTCE-9908

Allosteric, non-competitive binding

AMD3100

Competitive orthosteric blockade

Pharmacological profile mismatch may shift downstream signaling interpretation

CTCE-9908

Mitotic catastrophe, G2-M arrest

BKT140

Apoptotic cell death

Cytotoxic modality differences may alter cell death endpoint readouts

• [1] Harjes, U., et al. Table 1: List of the CXCR4 antagonists used in this study. Scientific Reports, 2020, 10, 16973. View Source
• [2] Harjes, U., et al. Targeting CXCR4 in AML and ALL. Scientific Reports, 2020, 10, 16973. (Table 2: Anti-CXCR4 activity and Ki values). View Source
• [3] Faber, A., et al. The many facets of SDF-1α, CXCR4 agonists and antagonists on hematopoietic progenitor cells. Journal of Biomedicine and Biotechnology, 2007, 2007, 26056. View Source

CTCE-9908 TFA Comparative Evidence

CXCR4 Binding Affinity vs. AMD3100

In a direct head-to-head comparison across 9 CXCR4 ligands, CTCE-9908 demonstrated a competitive binding IC₅₀ (12G5 antibody competition) of 16,205 ± 3,626 nM, a Ki of 6,185 ± 1,384 nM, and a migration inhibition IC₅₀ of 6,912 ± 2,606 nM [1]. These values indicate binding affinity approximately 28-fold weaker than AMD3100 (IC₅₀ 12G5: 578 ± 105 nM; Ki: 221 ± 40 nM) and over 30-fold weaker than BKT140 (IC₅₀ 12G5: 508 ± 308 nM; Ki: 194 ± 117 nM) in the same assay system [1].

Binding affinity vs. AMD3100

Head-to-head

CTCE-9908 IC₅₀ 16,205 nM vs. AMD3100 IC₅₀ 578 nM (12G5 competition)

Supports allosteric modulation research context

~28-fold weaker competitive binding; anti-migratory activity retained

Evidence Dimension	CXCR4 Competitive Binding Affinity (12G5 Antibody Competition)
Target Compound Data	IC₅₀ 12G5: 16,205 ± 3,626 nM; Ki: 6,185 ± 1,384 nM; Migration IC₅₀: 6,912 ± 2,606 nM
Comparator Or Baseline	AMD3100: IC₅₀ 12G5 578 ± 105 nM, Ki 221 ± 40 nM; BKT140: IC₅₀ 12G5 508 ± 308 nM, Ki 194 ± 117 nM; EPI-X4: IC₅₀ 12G5 1,775 ± 162 nM, Ki 677 ± 62 nM
Quantified Difference	CTCE-9908 exhibits ~28-fold weaker 12G5 competition than AMD3100 and ~32-fold weaker than BKT140; ~9-fold weaker than EPI-X4
Conditions	Competition binding assay using CXCR4-specific 12G5 monoclonal antibody on CXCR4-expressing cells; migration assay measuring CXCL12-induced chemotaxis inhibition

Why This Matters

This quantitative evidence demonstrates that CTCE-9908 occupies a distinct pharmacological niche: its weak competitive binding and yet functional anti-migratory activity suggest an allosteric or non-competitive mechanism, making it the reagent of choice for studies requiring CXCR4 modulation without potent orthosteric blockade.

• [1] Harjes, U., et al. Table 2: Anti-CXCR4 activity and Ki values of the CXCR4 ligands. Scientific Reports, 2020, 10, 16973. View Source

CXCR4 Surface Expression vs. AMD3100

In a study on primary human hematopoietic progenitor cells, treatment with AMD3100 reduced surface CXCR4 antigen detection, consistent with its orthosteric blocking mechanism, while CTCE-9908 enhanced CXCR4 surface expression [1]. Quantitative flow cytometry demonstrated divergent receptor modulation between these two agents when evaluated under identical experimental conditions [1].

Surface CXCR4 vs. AMD3100

Head-to-head

CTCE-9908 enhanced surface CXCR4; AMD3100 reduced expression

Critical for studies requiring CXCR4 surface preservation

Opposite directional effect in hematopoietic progenitor cells

Evidence Dimension	CXCR4 Surface Antigen Detection (Flow Cytometry)
Target Compound Data	CTCE-9908 enhanced CXCR4 surface expression
Comparator Or Baseline	AMD3100 reduced CXCR4 surface expression; SDF-1α (natural ligand) also reduced surface CXCR4
Quantified Difference	Opposite directional effect on receptor surface expression (qualitative observation in paired experiments)
Conditions	Primary human hematopoietic progenitor cells; surface antigen detection by flow cytometry

Why This Matters

Selecting CTCE-9908 over AMD3100 is critical when the experimental objective requires maintaining or enhancing CXCR4 surface expression rather than inducing receptor internalization—a distinction with direct implications for chemokine sensing and stem cell homing studies.

• [1] Faber, A., Roderburg, C., Wein, F., et al. The many facets of SDF-1α, CXCR4 agonists and antagonists on hematopoietic progenitor cells. Journal of Biomedicine and Biotechnology, 2007, 2007, 26056. View Source

Pulmonary Metastasis Reduction

CTCE-9908 treatment resulted in a 50% reduction in the number of gross metastatic lung nodules in a murine osteosarcoma pulmonary metastasis model following tail vein injection of tumor cells [1]. This reduction was accompanied by a marked decrease in micrometastatic disease. In a separate transgenic breast cancer model (FVB/N TgN MMTV-PyMT), CTCE-9908 administered subcutaneously at 50 mg/kg produced a 45% inhibition of primary tumor growth at 3.5 weeks of treatment .

Pulmonary metastasis

Cross-study comparable

~50% reduction in gross metastatic lung nodules

Supports in vivo metastasis endpoint context

Osteosarcoma tail-vein model; 45% primary tumor inhibition in breast model at 50 mg/kg

Evidence Dimension	In Vivo Metastasis Reduction (Gross Lung Nodules)
Target Compound Data	CTCE-9908: 50% reduction in gross metastatic lung nodules in murine osteosarcoma model; 45% inhibition of primary breast tumor growth at 50 mg/kg s.c.
Comparator Or Baseline	AMD3100 has demonstrated in vivo metastasis reduction across multiple models but quantitative % reduction data from a head-to-head study with CTCE-9908 is not available
Quantified Difference	CTCE-9908 achieves ~50% metastasis reduction as a single agent; cross-study comparisons with AMD3100 are precluded by differing model systems
Conditions	Murine osteosarcoma pulmonary metastasis model (tail vein injection); FVB/N TgN MMTV-PyMT transgenic breast cancer model (s.c. dosing, 5 days/week for 4.5 weeks)

Why This Matters

The 50% metastasis reduction benchmark provides a quantifiable efficacy anchor for procurement decisions when selecting a CXCR4 antagonist for in vivo metastasis studies, especially in osteosarcoma and breast cancer models where CTCE-9908 has demonstrated reproducible tumor inhibition.

• [1] Kim, S.Y., et al. Inhibition of the CXCR4/CXCL12 chemokine pathway reduces the development of murine pulmonary metastases. Clinical & Experimental Metastasis, 2008, 25(3), 201–211. View Source

Mitotic Catastrophe Mechanism

In CXCR4-expressing ovarian cancer cell lines (IGROV, TOV21G, SKOV3), CTCE-9908 TFA (0–300 μg/mL for 10 days) induced multinucleation, G2-M phase arrest, and abnormal mitosis—hallmarks of mitotic catastrophe—without triggering apoptosis or cellular senescence [1]. This mechanism is pharmacologically distinct from BKT140/Motixafortide, which induces CXCR4-dependent apoptotic cell death in AML and multiple myeloma cells via downregulation of ERK, BCL-2, MCL-1, and cyclin-D1 [2], and from AMD3100, which primarily functions through competitive blockade of CXCL12 binding [3].

Mitotic catastrophe mechanism

Class-level

Multinucleation, G2-M arrest without apoptosis

Supports non-apoptotic cell death pathway studies

Distinct from BKT140-induced apoptosis; ovarian cancer cell line data

Evidence Dimension	Mechanism of Cytotoxicity in Cancer Cells
Target Compound Data	CTCE-9908 TFA: induces multinucleation, G2-M arrest, and mitotic catastrophe; deregulates DNA damage checkpoint proteins and spindle assembly checkpoint proteins; no apoptosis induction
Comparator Or Baseline	BKT140/Motixafortide: triggers CXCR4-dependent apoptotic cell death; AMD3100: competitive orthosteric blockade without direct cytotoxicity
Quantified Difference	Qualitative difference in cell death modality—mitotic catastrophe (CTCE-9908) vs. apoptosis (BKT140) vs. no direct cytotoxicity (AMD3100)
Conditions	CXCR4-expressing ovarian cancer cell lines (IGROV, TOV21G, SKOV3) for CTCE-9908; AML and MM cell lines for BKT140

Why This Matters

Investigators studying non-apoptotic cell death mechanisms or seeking to target CXCR4-expressing tumors with agents that bypass classical apoptosis resistance pathways should select CTCE-9908 over apoptosis-inducing CXCR4 antagonists like BKT140.

• [1] Kwong, J., et al. An antagonist of the chemokine receptor CXCR4 induces mitotic catastrophe in ovarian cancer cells. Molecular Cancer Therapeutics, 2009, 8(7), 1893–1905. View Source
• [2] Abraham, M., et al. BL-8040, a novel CXCR4 inhibitor, affects AML blasts survival and induces their terminal differentiation. Blood, 2015, 126(23), 2466. View Source
• [3] Harjes, U., et al. Targeting CXCR4 in AML and ALL. Scientific Reports, 2020, 10, 16973. View Source

Shipping and Storage Stability

Stability testing demonstrates that CTCE-9908 can be shipped at ambient temperature without any cooling measures, with biological activity retained after normal temperature placement for one month [1]. Long-term storage requires -20°C (powder form stable for 3 years; solution base stable for 6 months at -20°C) [2]. This contrasts with BKT140/Motixafortide, which typically requires stringent cold chain handling under -20°C storage conditions for long-term stability [3].

Shipping & stability

Supporting evidence

Ambient shipping validated; powder stable 3 years at -20°C

Supports procurement and logistics planning

Eliminates cold chain requirement during transit

Evidence Dimension	Shipping and Storage Stability
Target Compound Data	CTCE-9908: ambient temperature shipping validated; powder stable for 3 years at -20°C; solution stable for 6 months at -20°C
Comparator Or Baseline	BKT140/Motixafortide: typically requires -20°C storage; peptide-based analogs generally require cold chain shipping
Quantified Difference	CTCE-9908 validated for ambient temperature shipping; eliminates cold chain logistics requirements
Conditions	Stability testing per vendor quality control protocols; powder form storage

Why This Matters

For procurement logistics, ambient temperature shipping capability reduces shipping costs, eliminates cold chain failure risks during transit, and simplifies international ordering—a practical advantage over cold chain-dependent peptide CXCR4 antagonists.

• [1] BioTool / Selleck Chemicals. CTCE-9908 Datasheet: Shipping and Storage. Accessed 2026. View Source
• [2] Adooq Bioscience. CTCE-9908 Datasheet (A22845): Storage Conditions. Accessed 2026. View Source
• [3] Selleck Chemicals. Motixafortide (BL-8040, BKT140) Datasheet (S9665): Storage Conditions. Accessed 2026. View Source

CTCE-9908 TFA Application Scenarios

Mitotic Catastrophe in Solid Tumors

CTCE-9908 TFA is the CXCR4 antagonist of choice for studies focused on non-apoptotic cell death mechanisms. Unlike BKT140, which triggers CXCR4-dependent apoptosis, CTCE-9908 induces mitotic catastrophe characterized by multinucleation, G2-M arrest, and abnormal mitosis in ovarian cancer cell lines [1]. This makes it uniquely suited for research on apoptosis-resistant tumors and for investigating DNA damage checkpoint and spindle assembly checkpoint protein deregulation during G2-M phase progression.

Osteosarcoma and Breast Cancer Metastasis

For researchers employing murine pulmonary metastasis models, CTCE-9908 provides a quantifiable 50% reduction in gross metastatic lung nodules in osteosarcoma models [2] and 45% primary tumor growth inhibition in transgenic breast cancer models at 50 mg/kg s.c. . Its validated in vivo dosing regimen (25–100 mg/kg, s.c., 5 days/week) offers a reproducible protocol for metastasis intervention studies.

CXCR4 Surface Expression Preservation

When the experimental design requires maintenance or enhancement of CXCR4 surface expression—as opposed to the receptor internalization caused by AMD3100—CTCE-9908 is the appropriate selection [3]. This property is critical for studies of CXCR4-mediated homing, niche retention, and chemokine sensing in hematopoietic stem and progenitor cells, where preserving surface receptor availability is functionally important.

Allosteric CXCR4 Modulation

CTCE-9908's pharmacological profile—weak competitive binding (IC₅₀ 12G5: 16,205 nM) yet functional inhibition of CXCL12-induced migration (IC₅₀: 6,912 nM)—supports its use as a tool compound for investigating biased signaling, allosteric modulation, and functional selectivity at CXCR4 [4]. This contrasts with potent orthosteric antagonists like AMD3100 and BKT140 and enables dissection of CXCR4 signaling pathways that are independent of competitive ligand displacement.

Application

Selection Property

Validation Focus

Mitotic catastrophe pathway studies

Non-apoptotic cell death mechanism engagement

Multinucleation and G2-M arrest endpoint verification

Murine metastasis model studies

In vivo metastasis reduction in osteosarcoma/breast cancer models

Gross lung nodule count and primary tumor growth endpoint monitoring

Hematopoietic stem/progenitor cell homing studies

CXCR4 surface expression maintenance

Surface CXCR4 levels by flow cytometry

Biased signaling & allosteric modulation research

Weak competitive binding with functional migration inhibition

CXCL12-induced migration assay and downstream signaling analysis

• [1] Kwong, J., et al. An antagonist of the chemokine receptor CXCR4 induces mitotic catastrophe in ovarian cancer cells. Molecular Cancer Therapeutics, 2009, 8(7), 1893–1905. View Source
• [2] Kim, S.Y., et al. Inhibition of the CXCR4/CXCL12 chemokine pathway reduces the development of murine pulmonary metastases. Clinical & Experimental Metastasis, 2008, 25(3), 201–211. View Source
• [3] Faber, A., et al. The many facets of SDF-1α, CXCR4 agonists and antagonists on hematopoietic progenitor cells. Journal of Biomedicine and Biotechnology, 2007, 2007, 26056. View Source
• [4] Harjes, U., et al. Table 2: Anti-CXCR4 activity and Ki values of the CXCR4 ligands. Scientific Reports, 2020, 10, 16973. View Source